Cas no 20441-06-9 (N,N'-Diphenyl-N,N'-di(p-tolyl)benzidine)

• Product Name: N,N'-Diphenyl-N,N'-di(p-tolyl)benzidine
• CAS No: 20441-06-9
• MF: C₃₈H₃₂N₂
• MW: 516.674089431763
• MDL: MFCD00799301
• CID: 909791
• PubChem ID: 253660930
• Update Time: 2025-04-19

N,N'-Diphenyl-N,N'-di(p-tolyl)benzidine Chemical and Physical Properties

Names and Identifiers

• N4,N4'-Diphenyl-N4,N4'-di-p-tolyl-[1,1'-biphenyl]-4,4'-diamine
• N,N'-Diphenyl-N,N'-di(p-tolyl)benzidine
• 4-methyl-N-[4-[4-(N-(4-methylphenyl)anilino)phenyl]phenyl]-N-phenylaniline
• N,N'-diphenyl-N,N'-di-p-tolyl- Benzidine
• AK109092
• CTK8C4769
• KB-258563
• N,N'-bis(4-methylphenyl)-N,N'-diphenylbenzidine
• N,N'-di(4''-methylphenyl)-N,N'-diphenyl-1,1'-biphenyl-4,4'-diamine
• N,N'-diphenyl-N,N'-bis(4-methylphenyl)(1,1'-biphenyl)-4,4'-diamine
• N,N'-diphenyl-N,N'-bis(4-methylphenyl)-1,1'-biphenyl-4,4'-diamine
• SureCN73929
• 4,4'-Bis[p-tolyl(phenyl)amino]biphenyl
• n,n'-bis(4-methylphenyl)-n,n'-bis(phenyl)benzidine
• N4,N4'-Diphenyl-N4,N4'-dip-tolylbiphenyl-4,4'-diamine
• N,N'-bis(4-methylphenyl)-N,N'-diphenylbiphenyl-4,4'-diamine
• AKOS016008502
• 4,4'-bis[N-(p-tolyl)-N-phenylamino]biphenyl
• N,N'-Bis(4-methylphenyl)-N,N'-diphenyl-4,4'-biphenyldiamine
• MFCD00799301
• 20441-06-9
• N,N'-diphenyl-N,N'-bis(4,4'-methylphenyl)-[(1,1'-biphenyl)]-4,4'-diamine
• SCHEMBL73929
• N~4~,N~4'~-Bis(4-methylphenyl)-N~4~,N~4'~-diphenyl[1,1'-biphenyl]-4,4'-diamine
• AS-39342
• [1,1'-biphenyl]-4,4'-diamine, N,N'-bis(4-methylphenyl)-N,N'-diphenyl-
• UNZWWPCQEYRCMU-UHFFFAOYSA-N
• DTXSID40348695
• [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(4-methylphenyl)-N4,N4'-diphenyl-
• D4834
• InChI=1/C38H32N2/c1-29-13-21-35(22-14-29)39(33-9-5-3-6-10-33)37-25-17-31(18-26-37)32-19-27-38(28-20-32)40(34-11-7-4-8-12-34)36-23-15-30(2)16-24-36/h3-28H,1-2H
• SB66773
• N4,N4'-BIS(4-METHYLPHENYL)-N4,N4'-DIPHENYL-[1,1'-BIPHENYL]-4,4'-DIAMINE
• DB-066206
• A847526
• 4,4'-Bis[N-phenyl-N-(p-tolyl)amino]biphenyl

• MDL： MFCD00799301
• Inchi： 1S/C38H32N2/c1-29-13-21-35(22-14-29)39(33-9-5-3-6-10-33)37-25-17-31(18-26-37)32-19-27-38(28-20-32)40(34-11-7-4-8-12-34)36-23-15-30(2)16-24-36/h3-28H,1-2H3
• InChI Key： UNZWWPCQEYRCMU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 516.25700
• Monoisotopic Mass: 516.256549029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 10.8

Experimental Properties

• Color/Form: No data available
• Density: 1.149±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165.0 to 169.0 deg-C
• Boiling Point: 680.1±55.0 °C at 760 mmHg
• Flash Point: 303.1±19.3 °C
• Solubility: Insuluble (2.2E-8 g/L) (25 ºC),
• PSA: 6.48000
• LogP: 10.91000
• λmax: 354(CH2Cl2)(lit.)

N,N'-Diphenyl-N,N'-di(p-tolyl)benzidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines